6,7-dimethoxy-2-(2-phenylvinyl)-4H-3,1-benzoxazin-4-one

• IUPAC Name: 6,7-dimethoxy-2-[(E)-2-phenylethenyl]-3,1-benzoxazin-4-one
• InChI: InChI=1S/C18H15NO4/c1-21-15-10-13-14(11-16(15)22-2)19-17(23-18(13)20)9-8-12-6-4-3-5-7-12/h3-11H,1-2H3/b9-8+
• InChI Key: CJDACBDXLVDVAJ-CMDGGOBGSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=O)OC(=N2)C=CC3=CC=CC=C3)OC
• Isomeric SMILES: COC1=C(C=C2C(=C1)C(=O)OC(=N2)/C=C/C3=CC=CC=C3)OC
• Molecular Formula: C18H15NO4
• Molecular Weight: 309.3 g/mol

Description

6,7-dimethoxy-2-(2-phenylvinyl)-4H-3,1-benzoxazin-4-one is a synthetic compound that has gained significant attention in recent years due to its potential applications in the field of scientific research. It is a benzoxazinone derivative that has been found to exhibit a wide range of biological activities, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 6,7-dimethoxy-2-(2-phenylvinyl)-4H-3,1-benzoxazin-4-one is not yet fully understood. However, it is believed to act through the modulation of various signaling pathways, including the MAPK and NF-κB pathways. It has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate various biochemical and physiological processes in the body. It has been shown to reduce inflammation, oxidative stress, and apoptosis, and to enhance cell proliferation and survival. It has also been shown to improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

The advantages of using 6,7-dimethoxy-2-(2-phenylvinyl)-4H-3,1-benzoxazin-4-one in lab experiments include its wide range of biological activities, its relatively low toxicity, and its ability to modulate various signaling pathways. However, its limitations include its limited solubility in water and its relatively high cost.

Future Directions

There are several future directions for the study of 6,7-dimethoxy-2-(2-phenylvinyl)-4H-3,1-benzoxazin-4-one. These include further investigation of its mechanism of action, identification of its molecular targets, and development of more efficient synthesis methods. Additionally, its potential applications in the treatment of various neurological disorders, such as Alzheimer's disease and Parkinson's disease, warrant further investigation.

Synthesis Methods

The synthesis of 6,7-dimethoxy-2-(2-phenylvinyl)-4H-3,1-benzoxazin-4-one involves the reaction of 2-phenylacetonitrile with 2,3-dimethoxybenzaldehyde in the presence of potassium carbonate and acetic anhydride. The resulting product is then treated with hydrochloric acid to yield the final compound.

Scientific Research Applications

6,7-dimethoxy-2-(2-phenylvinyl)-4H-3,1-benzoxazin-4-one has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been shown to possess analgesic and neuroprotective effects, making it a promising candidate for the treatment of various neurological disorders.